2-(3,5-dioxothiomorpholin-4-yl)-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-(3,5-dioxothiomorpholin-4-yl)-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C14H16N2O4S/c1-2-20-11-5-3-10(4-6-11)15-12(17)7-16-13(18)8-21-9-14(16)19/h3-6H,2,7-9H2,1H3,(H,15,17)
• InChI Key: NLGGCDLCFXRZBX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2C(=O)CSCC2=O
• Molecular Formula: C14H16N2O4S
• Molecular Weight: 308.35 g/mol

Description

2-(3,5-dioxothiomorpholin-4-yl)-N-(4-ethoxyphenyl)acetamide, also known as DT-13, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. DT-13 is a thiomorpholine derivative that has been shown to exhibit anti-cancer, anti-inflammatory, and anti-oxidant properties.

Scientific Research Applications

Crystallographic Studies

• Research has delved into the crystal structures of compounds related to 2-(3,5-dioxothiomorpholin-4-yl)-N-(4-ethoxyphenyl)acetamide, such as (oxothiazolidin-2-ylidene)acetamides, to understand their structural properties and potential applications in material science and molecular design (Aleksei N. Galushchinskiy et al., 2017).

Structural Aspects and Properties

• Investigations into the structural aspects of amide-containing isoquinoline derivatives highlight their potential in forming gels and crystalline solids, which could be significant for the development of novel materials and drug delivery systems (A. Karmakar et al., 2007).

Antimicrobial and Hemolytic Activity

• A series of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides have been synthesized and evaluated for their antimicrobial and hemolytic activities, indicating potential applications in the development of new antimicrobial agents (Samreen Gul et al., 2017).

Coordination Complexes and Antioxidant Activity

• Studies on pyrazole-acetamide derivatives have led to the synthesis of novel Co(II) and Cu(II) coordination complexes, which have been analyzed for their hydrogen bonding influences on self-assembly and their significant antioxidant activities (K. Chkirate et al., 2019).

Antifungal Agents

• Derivatives of 2-(2-oxo-morpholin-3-yl)-acetamide have been identified as broad-spectrum antifungal agents, with some showing promising in vitro and in vivo activities against various fungi species, including Candida and Aspergillus species (D. Bardiot et al., 2015).

Quantum Chemistry and Radical Scavenging

• The free radical scavenging activities and mechanisms of 1-amidoalkyl-2-naphthol derivatives have been explored through experimental assays and quantum chemistry calculations, suggesting potential applications in antioxidant therapies (Khawla Boudebbous et al., 2021).